ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• Molecular Formula: C17H17BrN2O3S
• Molecular Weight: 409.3 g/mol
• IUPAC Name: ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C17H17BrN2O3S/c1-4-23-16(22)13-9(2)19-17-20(15(21)10(3)24-17)14(13)11-5-7-12(18)8-6-11/h5-8,10,14H,4H2,1-3H3
• InChI Key: YPHABVMOHOVLPK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Br)C(=O)C(S2)C)C

Description

Ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is known for its unique properties, including its ability to inhibit the growth of cancer cells and its potential as an anti-inflammatory agent.

Scientific Research Applications

The potential applications of Ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate in scientific research are diverse and promising. This compound has been shown to possess anti-cancer properties, with studies indicating that it can inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, this compound has also been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of Ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is not yet fully understood. However, studies have suggested that this compound may exert its anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells, as well as inhibiting the activity of certain enzymes involved in cancer cell proliferation. Additionally, this compound has been shown to exert its anti-inflammatory effects by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate can have a range of biochemical and physiological effects. For example, this compound has been shown to induce G2/M cell cycle arrest in cancer cells, as well as inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, this compound has been shown to decrease the production of inflammatory cytokines, thereby reducing inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate in lab experiments is its potential as a novel anti-cancer and anti-inflammatory agent. Additionally, this compound is relatively easy to synthesize, making it more accessible for researchers. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on Ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate. One area of research could focus on further elucidating the mechanism of action of this compound, particularly with regard to its anti-cancer and anti-inflammatory effects. Additionally, future research could investigate the potential of this compound as a drug candidate for the treatment of cancer and inflammatory diseases. Finally, further studies could investigate the potential of this compound as a scaffold for the development of new anti-cancer and anti-inflammatory agents.

Synthesis Methods

The synthesis of Ethyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate involves the reaction of 4-bromoaniline with ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate in the presence of acetic acid and a catalytic amount of sulfuric acid. The resulting intermediate is then reacted with ethyl chloroformate to yield the final product.